Cas no 157977-91-8 (3-(4-methylphenyl)piperazin-2-one)

• Product Name: 3-(4-methylphenyl)piperazin-2-one
• CAS No: 157977-91-8
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 107958
• PubChem ID: 10465130
• Update Time: 2025-04-18

3-(4-methylphenyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone,3-(4-methylphenyl)-
• 3-(4-METHYLPHENYL)PIPERAZIN-2-ONE
• Piperazinone, 3-(4-methylphenyl)- (9CI)
• 1228554-19-5
• AB37402
• 1228559-03-2
• (3S)-3-(4-METHYLPHENYL)PIPERAZIN-2-ONE
• 157977-91-8
• (3R)-3-(4-METHYLPHENYL)PIPERAZIN-2-ONE
• 3-P-TOLYL-PIPERAZIN-2-ONE
• SCHEMBL5586396
• EN300-137561
• CS-0233983
• DTXSID40440320
• 3-(p-Tolyl)piperazin-2-one
• 3-(4-methylphenyl)-2-piperazinone
• CHEMBL4524653
• AB37401
• 2-Piperazinone, 3-(4-methylphenyl)-
• AB37404
• AKOS011636374
• 3-(p-tolyl)-piperazin-2-one
• 3-(4-methylphenyl)piperazin-2-one

• Inchi： 1S/C11H14N2O/c1-8-2-4-9(5-3-8)10-11(14)13-7-6-12-10/h2-5,10,12H,6-7H2,1H3,(H,13,14)
• InChI Key： RXFUIHADWKAZNF-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC(C)=CC=2)NCCN1

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 409.5±45.0 °C at 760 mmHg
• Flash Point: 181.0±28.9 °C
• PSA: 41.13
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(4-methylphenyl)piperazin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)